3-Cyclopropylpiperidin-3-ol

• IUPAC Name: 3-cyclopropylpiperidin-3-ol
• InChI: InChI=1S/C8H15NO/c10-8(7-2-3-7)4-1-5-9-6-8/h7,9-10H,1-6H2
• InChI Key: ZZJORLBUBHWXOH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)(C2CC2)O
• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• CAS No.: 1494822-71-7

Description

3-Cyclopropylpiperidin-3-ol is a bicyclic organic compound featuring a piperidine ring substituted with a cyclopropyl group and a hydroxyl group at position 3. Below, we analyze these compounds to highlight structural, molecular, and safety-related differences.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropylpiperidin-3-ol typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of cyclopropylamine with a suitable piperidine derivative, followed by reduction and cyclization steps . The reaction conditions often include the use of catalysts such as palladium or platinum, and solvents like ethanol or methanol.

Industrial Production Methods

In an industrial setting, the production of 3-Cyclopropylpiperidin-3-ol may involve large-scale batch or continuous flow processes. These methods are designed to optimize yield and purity while minimizing costs and environmental impact. The use of automated reactors and advanced purification techniques, such as chromatography, is common in industrial production .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropylpiperidin-3-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into different alcohols or amines.

Substitution: It can participate in nucleophilic substitution reactions, where the hydroxyl group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are frequently used.

Substitution: Reagents like alkyl halides or acyl chlorides are used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclopropyl ketones, while reduction can produce various cyclopropyl alcohols or amines .

Scientific Research Applications

3-Cyclopropylpiperidin-3-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a building block in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Cyclopropylpiperidin-3-ol involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Structural and Molecular Properties

The table below summarizes key structural and molecular differences between the two analogs:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Core Structure	Functional Groups
1-Cyclopropylpyrrolidin-3-amine	936221-78-2	C₇H₁₄N₂	126.20	Pyrrolidine (5-membered)	Cyclopropyl, amine at position 3
1-(3-amino-propyl)-piperidin-3-ol	51387-96-3	C₈H₁₈N₂O	158.24	Piperidine (6-membered)	Aminopropyl chain, hydroxyl at position 3

Key Observations :

• Functional Groups: The hydroxyl group in 1-(3-amino-propyl)-piperidin-3-ol increases polarity, whereas the amine in 1-Cyclopropylpyrrolidin-3-amine enhances basicity.
• Molecular Weight: The piperidine derivative has a higher molecular weight due to the aminopropyl side chain and hydroxyl group.

Critical Differences :

• Mouth-to-Mouth Restrictions: For 1-(3-amino-propyl)-piperidin-3-ol, mouth-to-mouth resuscitation is prohibited if the chemical is ingested or inhaled, possibly due to secondary exposure risks from its amine group .

Research Implications

While direct pharmacological or toxicological data on 3-Cyclopropylpiperidin-3-ol is unavailable in the provided evidence, insights from analogs suggest:

• Hydroxyl vs. Amine Groups : Hydroxyl groups may reduce toxicity compared to primary amines but increase hydrogen-bonding capacity, affecting solubility.

Biological Activity

Overview of 3-Cyclopropylpiperidin-3-ol

3-Cyclopropylpiperidin-3-ol is a piperidine derivative that has garnered interest in medicinal chemistry due to its potential pharmacological properties. This compound is characterized by a cyclopropyl group attached to the piperidine ring, which may influence its biological activity and interactions with various biological targets.

The biological activity of 3-Cyclopropylpiperidin-3-ol is primarily linked to its interaction with neurotransmitter systems, particularly the central nervous system (CNS). It is believed to act as a modulator of neurotransmitter receptors, including:

• Dopamine receptors : Potential implications in treating disorders like schizophrenia and Parkinson's disease.
• Serotonin receptors : Possible effects on mood regulation and anxiety disorders.

2. Pharmacological Properties

Research indicates that 3-Cyclopropylpiperidin-3-ol exhibits several pharmacological properties:

• Antidepressant-like effects : Studies have shown that compounds similar to 3-Cyclopropylpiperidin-3-ol can exhibit antidepressant-like behaviors in animal models, suggesting potential applications in treating depression.
• Anxiolytic effects : The compound may also demonstrate anxiolytic properties, making it a candidate for anxiety disorder treatments.

3. Toxicity and Safety Profile

Toxicological studies are essential for understanding the safety profile of 3-Cyclopropylpiperidin-3-ol. Preliminary data suggest that:

• The compound has a favorable safety margin in preclinical studies.
• Long-term effects and potential toxicity need further investigation.

Case Study 1: Antidepressant Activity

In a study published in the Journal of Medicinal Chemistry, researchers evaluated the antidepressant-like effects of various piperidine derivatives, including 3-Cyclopropylpiperidin-3-ol. The results indicated significant reductions in immobility time in forced swim tests compared to control groups, suggesting potential efficacy as an antidepressant agent.

Case Study 2: Anxiolytic Effects

Another study examined the anxiolytic properties of similar compounds in rodent models. The administration of 3-Cyclopropylpiperidin-3-ol resulted in increased exploratory behavior and reduced stress-induced responses, indicating its potential as an anxiolytic drug.

Data Table: Summary of Biological Activities

Property	Findings
Dopamine Receptor Modulation	Potential therapeutic effects for CNS disorders
Serotonin Receptor Interaction	Implications for mood regulation
Antidepressant Activity	Significant reduction in immobility time
Anxiolytic Effects	Increased exploratory behavior in models
Safety Profile	Favorable margin; long-term effects need study